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Compound of Interest

Compound Name: TES-991

Cat. No.: B15561998 Get Quote

Essential Safety Protocols for Handling TES-991
Disclaimer: A specific Safety Data Sheet (SDS) for TES-991 is not publicly available. This

guidance is based on best practices for handling potent, novel chemical compounds in a

research setting. It is imperative to conduct a thorough risk assessment before handling any

new chemical and to consult with your institution's Environmental Health and Safety (EHS)

department.

TES-991 is a potent and selective human α-Amino-β-carboxymuconate-ε-semialdehyde

Decarboxylase (ACMSD) inhibitor. Due to its high potency and the lack of specific safety data,

TES-991 should be handled with extreme caution, assuming it may be toxic, carcinogenic,

mutagenic, or teratogenic at low doses.[1] The following protocols provide essential, immediate

safety and logistical information for researchers, scientists, and drug development

professionals.

Personal Protective Equipment (PPE)
The minimum required PPE should be worn at all times when in the vicinity of TES-991. The

level of PPE should be escalated based on the procedure being performed.[1]
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Activity Minimum Required PPE

General Laboratory Work

- Nitrile gloves (double-gloving recommended) -

Safety glasses with side shields - Fully-buttoned

laboratory coat

Weighing of Powders

- Double nitrile gloves - Chemical splash

goggles - Face shield - Disposable gown with

tight-fitting cuffs - NIOSH-approved respirator

(e.g., N95 for powders)

Preparation of Solutions

- Double nitrile gloves - Chemical splash

goggles - Face shield - Chemical-resistant

apron or gown

Conducting Reactions
- Double nitrile gloves (type based on reactants)

- Chemical splash goggles - Laboratory coat

Waste Disposal
- Double nitrile gloves - Chemical splash

goggles - Laboratory coat

Table 1: Personal Protective Equipment (PPE) recommendations for handling TES-991.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling potent compounds is crucial for laboratory safety. The

following workflow outlines the key stages from receipt to disposal.
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Receiving and Storage

Handling and Experimentation

Decontamination and Disposal

Receive Package

Inspect for Damage

Store in Designated,
Labeled Area

Don Appropriate PPE

Weigh in Ventilated
Enclosure (Fume Hood)

Prepare Solution in
Fume Hood

Conduct Experiment

Decontaminate Surfaces
and Equipment

Segregate and Dispose
of Chemical Waste

Remove PPE

Wash Hands Thoroughly

 

Spill Occurs

Evacuate Immediate Area 
 and Alert Others

Don Appropriate PPE 
 (if safe to do so)

Contain the Spill 
 (use spill kit)

Clean and Decontaminate 
 the Area

Dispose of Cleanup 
 Materials as Hazardous Waste

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15561998?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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